![molecular formula C7H4O2S2 B085327 Thieno[2,3-b]thiophene-2-carboxylic acid CAS No. 14756-75-3](/img/structure/B85327.png)
Thieno[2,3-b]thiophene-2-carboxylic acid
Overview
Description
Thieno[3,2-b]thiophene-2-carboxylic Acid has been used as a reactant for versatile α,ω-disubstituted tetratienoacene semiconductors for high performance organic thin-film transistors . It is a thienothiophene .
Synthesis Analysis
Three derivatives of thieno[3,2-b]thiophene end-capped with phenyl units have been synthesized and characterized by MALDI TOF mass spectroscopy, elemental analysis, UV-vis absorption spectroscopy and thermogravimetric analysis (TGA). All compounds were prepared using Pd-catalyzed Stille or Suzuki coupling reactions .Chemical Reactions Analysis
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . The optimization of a series of thieno[3,2-b]thiophene-2-carboxylic acid derivatives for agonist activity against the GPR35 is reported .Physical and Chemical Properties Analysis
Thieno[3,2-b]thiophene-2-carboxylic acid is a solid . Its molecular weight is 184.2 g/mol . The compound has a molecular formula of C7H4O2S2 .Scientific Research Applications
Synthesis and Reactivity : Thieno[2,3-b]thiophene derivatives have been synthesized through various methods, with applications in creating novel compounds and exploring their reactivity. For instance, methods for large-scale synthesis of thieno[3,2-b]thiophene, its 2-carboxylic acid, and derivatives have been reported, highlighting their utility in organic chemistry (Fuller, Iddon, & Smith, 1997).
Molecular and Electronic Structures : Studies on the molecular and electronic structures of Thieno[3,4-b]thiophene-2-carboxylic Acid provide insights into its electronic properties, aiding in the development of electronic materials (Buemi, 1989).
Liquid-Crystalline Complexes : Thieno[2,3-b]thiophene-2-carboxylic acid derivatives have been used to form novel supramolecular liquid-crystalline complexes, indicating potential applications in advanced material sciences (Tso, Wang, Wu, & Lin, 1998).
Organic Semiconductors and OLEDs : Derivatives of thieno[3,4-b]thiophene, including those made from thiophene-2-carboxylic acid, have shown great interest for applications in low band gap organic semiconductors, OLEDs, and organic photovoltaic cells (Dey, Navarathne, Invernale, Berghorn, & Sotzing, 2010).
Dye-Sensitized Solar Cells : Poly(thieno[3,4-b]thiophene-2-carboxylic acid) has been studied as a polymer dye for dye-sensitized solar cells, showcasing its potential in renewable energy technologies (Saji, Zong, & Pyo, 2010).
Safety and Hazards
The safety information for Thieno[2,3-b]thiophene-2-carboxylic acid indicates that it is dangerous. It can cause eye damage. Precautionary measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended .
Future Directions
Mechanism of Action
Target of Action
Thieno[2,3-b]thiophene-2-carboxylic acid is reported to have agonist activity against the GPR35 . GPR35 is a G protein-coupled receptor that is expressed in various tissues, including the gastrointestinal tract and immune cells, and plays a role in inflammatory responses .
Mode of Action
This interaction is thought to involve the formation of a complex that triggers a cascade of intracellular events .
Biochemical Pathways
Given its agonist activity on gpr35, it is likely to influence pathways associated with inflammation and immune response .
Result of Action
Its agonist activity on gpr35 suggests it may modulate inflammatory responses and immune function .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the pH and composition of the gastrointestinal tract can affect its absorption and bioavailability . Additionally, factors such as the presence of other drugs or disease states can potentially influence its pharmacokinetics and pharmacodynamics .
Properties
IUPAC Name |
thieno[2,3-b]thiophene-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4O2S2/c8-6(9)5-3-4-1-2-10-7(4)11-5/h1-3H,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXHSGSLIUHNKRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1C=C(S2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10372321 |
Source
|
| Record name | thieno[2,3-b]thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
14756-75-3 |
Source
|
| Record name | thieno[2,3-b]thiophene-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10372321 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | thieno[2,3-b]thiophene-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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